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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731

Essential guidance for the safe handling and disposal of Prosulfocarb in a laboratory setting,
ensuring the protection of researchers and the integrity of scientific work.

This document provides immediate, essential safety and logistical information for laboratory
professionals working with Prosulfocarb. Adherence to these protocols is critical for minimizing
exposure risks and ensuring a safe research environment.

Immediate Safety and Personal Protective
Equipment (PPE)

Prosulfocarb, a thiocarbamate herbicide, presents potential hazards upon exposure. The
following personal protective equipment is mandatory when handling this chemical to mitigate
risks of skin and eye irritation, allergic reactions, and respiratory irritation.[1]

Eye and Face Protection

Tightly fitting safety goggles with side shields are required to prevent eye contact with
Prosulfocarb.[2] For operations with a higher risk of splashing, such as transferring or mixing,
a face shield worn over safety goggles is essential.

Skin Protection
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Gloves: Chemical-resistant gloves are a primary barrier against dermal exposure. While
specific breakthrough time data for Prosulfocarb is not readily available, general guidance for
thiocarbamate herbicides suggests the use of materials such as nitrile rubber, butyl rubber,
neoprene, or PVC.[3] It is crucial to select gloves with a thickness of at least 14 mils for
adequate protection.[4] Always inspect gloves for any signs of degradation or punctures before
use.[2] For prolonged or high-risk exposure, consider double-gloving.

. Resistance to Pesticide General
Glove Material .
Solvents Recommendations
Good resistance to oils, A versatile option for many
Nitrile Rubber greases, and some organic laboratory applications
solvents. involving Prosulfocarb.

Recommended for handling
Superior resistance to ketones,  concentrated forms of
Butyl Rubber ) )
esters, and strong acids. Prosulfocarb or when mixed

with certain solvents.

Good resistance to a broad ) ] o
] ) ] A suitable alternative to nitrile
Neoprene range of chemicals, including
) ) or butyl rubber.
some acids and caustics.

] ) Good resistance to many May be less resistant to certain
PVC (Polyvinyl Chloride) ) ) ]
acids, caustics, and alcohols. organic solvents.

Disclaimer:The information in this table is a general guide. Breakthrough times can be affected
by factors such as glove thickness, chemical concentration, temperature, and frequency of
contact. It is imperative to consult the specific glove manufacturer's chemical resistance data
for the exact application.

Protective Clothing: Wear a lab coat or chemical-resistant apron to protect against spills and
splashes. For larger quantities or more hazardous operations, chemical-resistant coveralls are
recommended.

Respiratory Protection
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If handling Prosulfocarb in a manner that may generate dust, aerosols, or vapors, or if working

in a poorly ventilated area, respiratory protection is required. A NIOSH-approved respirator is

essential. The type of respirator and cartridge will depend on the specific operation and

potential for airborne contaminants.

. NIOSH Cartridgel/Filter
Respirator Type . When to Use
Classification Type
Air-Purifying Organic Vapor (OV) For protection against
Respirator (APR) - cartridge with a vapors and
TC-84A ) ) )
Half-Mask or Full- particulate pre-filter particulates when
Facepiece (N, R, or P-series). handling Prosulfocarb.

High-Efficiency (HE)

Powered Air-Purifying i ) )
TC-21C or TC-23C filter with an Organic

Respirator (PAPR)

Vapor (OV) cartridge.

For longer duration
tasks or when a
higher level of

protection is needed.

Operational Plan for Handling Prosulfocarb

A systematic approach to handling Prosulfocarb is crucial for safety. The following step-by-

step plan outlines the key stages from preparation to disposal.

Preparation and Pre-Handling Check

o Consult the Safety Data Sheet (SDS): Before any new procedure, thoroughly review the

Prosulfocarb SDS.

» Designate a Work Area: Conduct all work with Prosulfocarb in a well-ventilated area,

preferably within a chemical fume hood.

o Assemble all Materials: Gather all necessary equipment, including PPE, weighing materials,

solvents, and waste containers, before starting work.

 Inspect PPE: Carefully check all PPE for integrity. Ensure respirators have a proper seal and

that gloves are free of defects.
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Handling Procedures

e Donning PPE: Put on PPE in the following order: lab coat/coveralls, respirator, safety

goggles/face shield, and then gloves.

» Weighing and Transferring: Handle solid Prosulfocarb carefully to avoid generating dust.
When transferring liquids, use a funnel and work over a spill tray.

» Avoid Contamination: Do not touch personal items, such as phones or pens, while wearing

contaminated gloves.

Post-Handling and Decontamination

o Decontaminate Equipment: Clean all non-disposable equipment that has come into contact

with Prosulfocarb.

» Doffing PPE: Remove PPE in a manner that avoids self-contamination. The general order is:
gloves, face shield/goggles, lab coat/coveralls, and finally, the respirator. Always wash hands
thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of Prosulfocarb waste and contaminated materials is critical to prevent
environmental contamination and exposure to others.

Waste Segregation

o Chemical Waste: Unused Prosulfocarb and solutions containing Prosulfocarb should be
collected in a designated, labeled, and sealed hazardous waste container.

o Contaminated Solids: Used weighing papers, contaminated paper towels, and other solid
waste should be placed in a separate, clearly labeled hazardous waste bag or container.

PPE Disposal

o Disposable PPE: Used disposable gloves, aprons, and other single-use items should be
considered contaminated waste and disposed of in the designated hazardous waste
container.
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o Heavily Contaminated Clothing: Any clothing that becomes heavily contaminated with
Prosulfocarb should be disposed of as hazardous waste and not laundered.

o Reusable PPE: Reusable PPE, such as respirators and face shields, must be
decontaminated according to the manufacturer's instructions before storage or reuse.
Respirator cartridges should be replaced on a schedule determined by the laboratory's
safety officer, based on usage.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for selecting and using Personal
Protective Equipment when handling Prosulfocarb.
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Prosulfocarb PPE Selection and Use Workflow
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Caption: Prosulfocarb PPE Selection and Use Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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